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molecular formula C10H12BrClO B1597895 1-(4-Bromobutoxy)-3-chlorobenzene CAS No. 23529-80-8

1-(4-Bromobutoxy)-3-chlorobenzene

Cat. No. B1597895
CAS RN: 23529-80-8
M. Wt: 263.56 g/mol
InChI Key: NFQQHXYGFYKMQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07816475B2

Procedure details

A 1 L flask provided with a stirrer was charged with 128.6 g (1.0 mol) of m-chlorophenol (available from Tokyo Chemical Industry Co., Ltd.), 52.0 g (1.3 mols) of sodium hydroxide (available from Wako Pure Chemical Industries Ltd.), 259.1 g (1.2 mols) of 1,4-dibromobutane (available from Tokyo Chemical Industry Co., Ltd.) and 300 g of water. The content was maintained at 80° C. for 4 hours. Then the reaction liquid was cooled to room temperature, and deposited NaBr, produced by side reaction, was filtered off. The organic phase was separated and subjected to distillation under reduced pressure to give 216.9 g of the target m-(4-bromobutoxy)chlorobenzene (yield: 79%, purity: 96%).
Name
m-chlorophenol
Quantity
128.6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
52 g
Type
reactant
Reaction Step One
Name
1,4-dibromobutane
Quantity
259.1 g
Type
reactant
Reaction Step One
Name
water
Quantity
300 g
Type
solvent
Reaction Step One
Name
NaBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
m-(4-bromobutoxy)chlorobenzene
Yield
79%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[CH:6][CH:7]=1.[OH-].[Na+].[Br:11][CH2:12][CH2:13][CH2:14][CH2:15]Br.[Na+].[Br-]>O>[Br:11][CH2:12][CH2:13][CH2:14][CH2:15][O:8][C:4]1[CH:3]=[C:2]([Cl:1])[CH:7]=[CH:6][CH:5]=1 |f:1.2,4.5|

Inputs

Step One
Name
m-chlorophenol
Quantity
128.6 g
Type
reactant
Smiles
ClC=1C=C(C=CC1)O
Name
sodium hydroxide
Quantity
52 g
Type
reactant
Smiles
[OH-].[Na+]
Name
1,4-dibromobutane
Quantity
259.1 g
Type
reactant
Smiles
BrCCCCBr
Name
water
Quantity
300 g
Type
solvent
Smiles
O
Step Two
Name
NaBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na+].[Br-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A 1 L flask provided with a stirrer
CUSTOM
Type
CUSTOM
Details
Then the reaction liquid
TEMPERATURE
Type
TEMPERATURE
Details
was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
produced by side reaction
FILTRATION
Type
FILTRATION
Details
was filtered off
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
DISTILLATION
Type
DISTILLATION
Details
subjected to distillation under reduced pressure

Outcomes

Product
Name
m-(4-bromobutoxy)chlorobenzene
Type
product
Smiles
BrCCCCOC=1C=C(C=CC1)Cl
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 79%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.